Cas no 890324-18-2 (N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride)

• Product Name: N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• CAS No: 890324-18-2
• MF: C₁₁H₁₄ClN₃O
• MW: 239.701361179352
• CID: 1086653
• PubChem ID: 2997153
• Update Time: 2025-11-02

N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride
• N-methyl-1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine,hydrochloride
• 890324-18-2
• DTXSID60388174
• N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanaminehydrochloride
• N-methyl-1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine Hydrochloride
• BS-35997
• N-methyl-1-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]methanamine;hydrochloride
• CHEMBRDG-BB 9022460
• METHYL({[3-(3-METHYLPHENYL)-1,2,4-OXADIAZOL-5-YL]METHYL})AMINE HYDROCHLORIDE

• MDL： MFCD07363364
• Inchi： 1S/C11H13N3O.ClH/c1-8-4-3-5-9(6-8)11-13-10(7-12-2)15-14-11;/h3-6,12H,7H2,1-2H3;1H
• InChI Key： RCZQOHWISOXENI-UHFFFAOYSA-N
• SMILES： Cl.O1C(CNC)=NC(C2=CC=CC(C)=C2)=N1

Computed Properties

• Exact Mass: 239.08300
• Monoisotopic Mass: 239.0825398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 200
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51Ų

Experimental Properties

• PSA: 50.95000
• LogP: 2.95730

Additional information on N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride

Comprehensive Guide to N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 890324-18-2)

N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 890324-18-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound belongs to the 1,2,4-oxadiazole family, a class of heterocyclic compounds known for their diverse biological activities and applications in drug discovery. The presence of the m-tolyl group and the N-methyl substitution enhances its potential as a bioactive molecule, making it a subject of interest for researchers exploring novel therapeutic agents.

The chemical structure of N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride features a 1,2,4-oxadiazole ring, which is a five-membered heterocycle containing two nitrogen atoms and one oxygen atom. This ring system is known for its stability and ability to participate in various chemical reactions, making it a valuable scaffold in medicinal chemistry. The hydrochloride salt form of this compound improves its solubility and bioavailability, which are critical factors in pharmaceutical applications.

One of the key reasons for the growing interest in N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is its potential role in addressing current health challenges. For instance, researchers are investigating its applicability in the development of anti-inflammatory and neuroprotective agents, which are highly sought after in the treatment of chronic diseases. The compound's unique structure allows it to interact with specific biological targets, such as enzymes and receptors, making it a promising candidate for further study.

In addition to its pharmaceutical potential, N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is also being explored in the field of agrochemicals. The 1,2,4-oxadiazole moiety is known to exhibit pesticidal and herbicidal activities, which could contribute to the development of more efficient and environmentally friendly crop protection solutions. This aligns with the global trend toward sustainable agriculture and the reduction of harmful chemical residues in food production.

The synthesis of N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride involves a series of well-documented chemical reactions, including cyclization and methylation steps. Researchers have optimized these processes to achieve high yields and purity, ensuring the compound's suitability for both laboratory and industrial applications. The availability of detailed synthetic protocols has facilitated its adoption in various research programs, further driving its popularity in the scientific community.

From a commercial perspective, the demand for N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride is expected to rise as its applications become more widely recognized. Suppliers and manufacturers are increasingly listing this compound in their catalogs, catering to the needs of academic institutions, pharmaceutical companies, and agrochemical firms. Its CAS No. 890324-18-2 serves as a unique identifier, ensuring accurate sourcing and regulatory compliance.

For researchers and industry professionals seeking detailed information about N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride, it is essential to consult reliable sources such as peer-reviewed journals, patent databases, and chemical supplier websites. These resources provide insights into the compound's properties, safety data, and potential applications, enabling informed decision-making in research and development projects.

In conclusion, N-Methyl-1-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)methanamine hydrochloride (CAS No. 890324-18-2) represents a versatile and promising compound with significant potential in pharmaceuticals and agrochemicals. Its unique structural features and biological activities make it a valuable subject of ongoing research, and its commercial availability ensures accessibility for further exploration. As scientific advancements continue, this compound is likely to play an increasingly important role in addressing some of the most pressing challenges in health and agriculture.